Cas no 2171757-35-8 (3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid)
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid
- 2171757-35-8
- EN300-1298161
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- Inchi: 1S/C9H13NO3/c11-6-10-8(9(12)13)5-7-3-1-2-4-7/h1-2,6-8H,3-5H2,(H,10,11)(H,12,13)
- InChI Key: FQNOVQIMFUHTLJ-UHFFFAOYSA-N
- SMILES: OC(C(CC1CC=CC1)NC=O)=O
Computed Properties
- Exact Mass: 183.08954328g/mol
- Monoisotopic Mass: 183.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.4Ų
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1298161-0.05g |
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid |
2171757-35-8 | 0.05g |
$959.0 | 2023-06-06 | ||
| Enamine | EN300-1298161-0.1g |
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid |
2171757-35-8 | 0.1g |
$1005.0 | 2023-06-06 | ||
| Enamine | EN300-1298161-0.25g |
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid |
2171757-35-8 | 0.25g |
$1051.0 | 2023-06-06 | ||
| Enamine | EN300-1298161-0.5g |
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid |
2171757-35-8 | 0.5g |
$1097.0 | 2023-06-06 | ||
| Enamine | EN300-1298161-1.0g |
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid |
2171757-35-8 | 1g |
$1142.0 | 2023-06-06 | ||
| Enamine | EN300-1298161-2.5g |
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid |
2171757-35-8 | 2.5g |
$2240.0 | 2023-06-06 | ||
| Enamine | EN300-1298161-5.0g |
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid |
2171757-35-8 | 5g |
$3313.0 | 2023-06-06 | ||
| Enamine | EN300-1298161-10.0g |
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid |
2171757-35-8 | 10g |
$4914.0 | 2023-06-06 | ||
| Enamine | EN300-1298161-50mg |
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid |
2171757-35-8 | 50mg |
$827.0 | 2023-09-30 | ||
| Enamine | EN300-1298161-100mg |
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid |
2171757-35-8 | 100mg |
$867.0 | 2023-09-30 |
3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid
Comprehensive Overview of 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid (CAS No. 2171757-35-8): Structure, Applications, and Research Insights
In the realm of organic chemistry and pharmaceutical research, 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid (CAS No. 2171757-35-8) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopentenyl and formamido functional groups, offers a versatile scaffold for drug discovery and material science applications. Its molecular structure combines a five-membered unsaturated ring with a propanoic acid backbone, making it a valuable intermediate in synthetic chemistry.
The growing demand for novel bioactive compounds has propelled research into derivatives of 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a precursor for peptide mimetics. Recent studies highlight its relevance in medicinal chemistry, where its structural motifs are explored for anti-inflammatory and neuroprotective properties. These applications align with current trends in personalized medicine and targeted drug delivery systems.
From a synthetic perspective, the compound’s CAS No. 2171757-35-8 is frequently cited in patents and journals focusing on green chemistry methodologies. Its synthesis often involves catalytic asymmetric reactions, a hot topic in sustainable chemistry. Laboratories worldwide are optimizing routes to produce this compound with high enantiomeric purity, addressing the pharmaceutical industry’s need for chiral building blocks.
Beyond pharmaceuticals, 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid has garnered attention in material science. Its cycloalkene moiety enables polymerization or cross-linking reactions, making it a candidate for smart materials and biodegradable polymers. This aligns with the global push toward eco-friendly alternatives to conventional plastics, a subject dominating environmental discourse.
Analytical challenges associated with this compound include its stability under varying pH conditions and solubility profiles, which are critical for formulation scientists. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize its purity and degradation pathways. Such data are vital for regulatory submissions and quality control in industrial settings.
In the context of AI-driven drug discovery, 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid is increasingly featured in cheminformatics databases. Machine learning models trained on its molecular descriptors predict its interactions with biological targets, accelerating hit-to-lead optimization. This intersection of computational chemistry and experimental validation reflects modern research paradigms.
To address common queries from the scientific community: "What are the spectroscopic properties of CAS No. 2171757-35-8?" or "How does its stereochemistry influence bioactivity?"—this article synthesizes peer-reviewed findings. For instance, IR spectra reveal distinct carbonyl stretching frequencies, while X-ray crystallography confirms its crystalline packing behavior.
Future directions for this compound include exploring its structure-activity relationships (SAR) in orphan drug development and cosmeceuticals. With the rise of nutraceutical markets, derivatives of 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid may find applications in skin barrier enhancement or oxidative stress mitigation, topics trending in consumer health forums.
In summary, 3-(cyclopent-3-en-1-yl)-2-formamidopropanoic acid (CAS No. 2171757-35-8) exemplifies the convergence of chemical innovation and multidisciplinary research. Its adaptability across pharmacology, materials engineering, and computational design ensures its continued relevance in solving contemporary scientific challenges.
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